Cas no 1147736-73-9 (3-(4-{2-Cyano-2-[(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]eth-1-en-1-yl}phenoxy)propanoic acid)

• Product Name: 3-(4-{2-Cyano-2-[(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]eth-1-en-1-yl}phenoxy)propanoic acid
• CAS No: 1147736-73-9
• MF: C₂₁H₁₇N₃O₈
• MW: 439.374985456467
• CID: 6584397
• PubChem ID: 40169927
• Update Time: 2023-12-08

3-(4-{2-Cyano-2-[(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]eth-1-en-1-yl}phenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-{2-cyano-2-[(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]eth-1-en-1-yl}phenoxy)propanoic acid
• EN300-1189819
• 3-[4-[(E)-2-cyano-3-[(6-nitro-2,3-dihydro-1,4-benzodioxin-7-yl)amino]-3-oxoprop-1-enyl]phenoxy]propanoic acid
• Z424802828
• 1147736-73-9
• 3-(4-{2-Cyano-2-[(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]eth-1-en-1-yl}phenoxy)propanoic acid

• Inchi： 1S/C21H17N3O8/c22-12-14(9-13-1-3-15(4-2-13)30-6-5-20(25)26)21(27)23-16-10-18-19(32-8-7-31-18)11-17(16)24(28)29/h1-4,9-11H,5-8H2,(H,23,27)(H,25,26)/b14-9+
• InChI Key： QBLWQDCUNQJUSY-NTEUORMPSA-N
• SMILES： O1CCOC2C=C(C(=CC1=2)NC(/C(/C#N)=C/C1C=CC(=CC=1)OCCC(=O)O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 439.10156451g/mol
• Monoisotopic Mass: 439.10156451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 164Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 3-phenoxypropionic acids